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Compound of Interest

Compound Name: 4-Isopropyl styrene

Cat. No.: B1345745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of 4-isopropyl styrene (CAS No. 2055-40-5), a key monomer in the synthesis of

specialty polymers and a valuable building block in organic chemistry. This document outlines

typical purity levels, common impurities, and detailed methodologies for purification and

analysis to assist researchers in sourcing and utilizing high-purity 4-isopropyl styrene for their

specific applications.

Commercial Availability
4-Isopropyl styrene is readily available from a variety of chemical suppliers. It is typically

offered in research quantities, ranging from grams to kilograms. The availability from a

selection of suppliers is summarized in the table below.

Supplier Category Example Suppliers Typical Quantities Offered

Major Chemical Suppliers
Sigma-Aldrich (Merck), TCI

Chemicals, Alfa Aesar
1 g, 5 g, 25 g, 100 g

Specialty Chemical Providers
Santa Cruz Biotechnology,

Matrix Scientific
1 g, 5 g, 10 g

Online Chemical Marketplaces
ChemicalBook, Fisher

Scientific, VWR

Varies by listing, from grams to

kilograms
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Purity and Impurity Profile
The purity of commercially available 4-isopropyl styrene is typically around 95-97%. The

primary impurities often include related isomers, precursors from synthesis, and polymerization

inhibitors.

Product Specification Typical Value Notes

Purity (by GC) ≥95%

Some suppliers may offer

higher purity grades upon

request.

Appearance Colorless to pale yellow liquid

Inhibitor 4-tert-butylcatechol (TBC)

Typically added at 50-100 ppm

to prevent polymerization

during storage and transport.

Common Impurities:

Based on typical synthetic routes, the following impurities may be present in commercial 4-
isopropyl styrene:

Isomers: 2-isopropyl styrene and 3-isopropyl styrene.

Starting Materials: Cumene, ethylbenzene.

Byproducts: Di-isopropylbenzene, 4-ethylstyrene.

Polymerization Products: Oligomers and polymers of 4-isopropyl styrene.

A definitive impurity profile should be obtained from a supplier-specific Certificate of Analysis

(CoA).

Analytical Methods for Purity Assessment
Gas chromatography-mass spectrometry (GC-MS) is the most common and effective method

for determining the purity of 4-isopropyl styrene and identifying impurities.
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Experimental Protocol: GC-MS Analysis
Objective: To determine the purity of a 4-isopropyl styrene sample and identify any volatile

impurities.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer

(MS).

Capillary column suitable for aromatic hydrocarbon separation (e.g., DB-5ms, HP-5ms, or

equivalent).

GC Parameters (Example):

Parameter Value

Column 30 m x 0.25 mm ID, 0.25 µm film thickness

Injector Temperature 250 °C

Oven Program
Initial temperature 50 °C, hold for 2 min, ramp at

10 °C/min to 280 °C, hold for 5 min

Carrier Gas Helium, constant flow rate of 1 mL/min

Detector (FID) 300 °C

Detector (MS)
Transfer line at 280 °C, ion source at 230 °C,

scan range 40-400 m/z

Sample Preparation:

Prepare a 1 mg/mL solution of the 4-isopropyl styrene sample in a suitable solvent such as

dichloromethane or hexane.

Inject 1 µL of the prepared solution into the GC-MS system.

Data Analysis:
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The purity is determined by calculating the peak area percentage of the 4-isopropyl styrene
peak relative to the total area of all peaks in the chromatogram.

Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Purification Protocols
For applications requiring higher purity than commercially available, further purification is

necessary. The primary goals of purification are the removal of inhibitors and the separation of

isomeric and other organic impurities.

Experimental Protocol: Inhibitor Removal
The polymerization inhibitor, typically 4-tert-butylcatechol (TBC), can be removed by washing

with an aqueous base or by column chromatography.

Method A: Aqueous Base Extraction

In a separatory funnel, dissolve the 4-isopropyl styrene in an equal volume of a non-polar

organic solvent (e.g., diethyl ether or hexane).

Add an equal volume of 1 M aqueous sodium hydroxide (NaOH) solution.

Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

Allow the layers to separate. The aqueous layer (bottom) will be colored as the phenolate

salt of TBC is formed.

Drain and discard the aqueous layer.

Repeat the washing with fresh 1 M NaOH solution until the aqueous layer is colorless.

Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) to

remove residual NaOH.

Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous

magnesium sulfate or sodium sulfate).
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Filter to remove the drying agent. The resulting solution contains inhibitor-free 4-isopropyl
styrene.

Method B: Column Chromatography

Pack a chromatography column with basic alumina, using a non-polar eluent such as

hexane.

Dissolve the 4-isopropyl styrene in a minimal amount of the eluent.

Load the solution onto the column.

Elute the 4-isopropyl styrene with the non-polar eluent. The polar inhibitor will be retained

on the alumina.

Collect the fractions containing the product and combine them.

Remove the solvent under reduced pressure using a rotary evaporator.

Experimental Protocol: Purification by Vacuum
Distillation
Vacuum distillation is an effective method for separating 4-isopropyl styrene from non-volatile

impurities and isomers with different boiling points.[1]

Apparatus:

A round-bottom flask equipped with a magnetic stir bar.

A short-path distillation head or a Vigreux column.

A condenser and a receiving flask.

A vacuum pump and a manometer.

A heating mantle with a stirrer.

Procedure:
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Setup: Assemble the distillation apparatus, ensuring all glass joints are properly sealed with

vacuum grease.[2]

Charging the Flask: Charge the round-bottom flask with the inhibitor-free 4-isopropyl
styrene. It is crucial to use a flask that is no more than two-thirds full.

Applying Vacuum: Slowly apply vacuum to the system. A pressure of 10-20 mmHg is typically

sufficient to lower the boiling point significantly.

Heating and Distillation: Begin stirring and gently heat the flask. The boiling point of 4-
isopropyl styrene under vacuum will be substantially lower than its atmospheric boiling

point of approximately 204 °C.[3] Collect the fraction that distills at a constant temperature.

Completion: Stop the distillation before the distilling flask is completely dry to prevent the

formation of potentially explosive peroxides.

Storage: The purified 4-isopropyl styrene should be stored in a cool, dark place, and it is

advisable to add a fresh amount of inhibitor if it is not to be used immediately.

Visualized Workflows
The following diagrams illustrate the logical workflows for sourcing and purifying 4-isopropyl
styrene.
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Caption: A logical workflow for sourcing commercial 4-isopropyl styrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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